Arachidonic acid

• CAS No.: 506-32-1
• Product Name: Arachidonic acid
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: icosa-5,8,11,14-tetraenoic acid
• Standard InChI: InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)
• Standard InChIKey: YZXBAPSDXZZRGB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)O
• Synonyms: (all-Z)-5,8,11,14-Eicosatetraenoic acid; Arachidonate, Sodium; Arachidonic Acid; Arachidonic Acid, (all-Z)-Isomer, 1-(14)C-Labeled; Arachidonic Acid, (all-Z)-isomer, 3H-Labeled; Arachidonic Acid, Ammonium Salt, (all-Z)-Isomer; Arachidonic Acid, Cerium Salt, (all-Z)-Isomer; Arachidonic Acid, Cesium Salt, (all-Z)-Isomer; Arachidonic Acid, Lithium Salt, (all-Z)-Isomer; Arachidonic Acid, Potassium Salt, (all-Z)-Isomer; Arachidonic Acid, Sodium Salt; Arachidonic Acid, Sodium Salt, (all-Z)-Isomer; Arachidonic Acid, Zinc Salt, (all-Z)-Isomer; Sodium Arachidonate; Vitamin F
• Reference: Nomura et al. Activation of the endocannabinoid system by organophosphorus nerve agents Nature Chemical Biology, doi: 10.1038/nchembio.86, published online 27 April 2008. http://www.nature.com/naturechemicalbiology; Long et al. Selective blockade of 2-arachidonoylglycerol hydrolysis produces cannabinoid behavioral effects Nature Chemical Biology, doi: 10.1038/nchembio.129, published online 23 November 2008 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 231
• Last Modified: Aug 15 2023